Cas no 2229288-35-9 (1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229288-35-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6396493
• PubChem ID: 165616949
• Update Time: 2025-11-01

1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol
• EN300-1831734
• 1-[2-(3-methylpyridin-2-yl)ethyl]cyclopropan-1-ol
• 2229288-35-9

• Inchi： 1S/C11H15NO/c1-9-3-2-8-12-10(9)4-5-11(13)6-7-11/h2-3,8,13H,4-7H2,1H3
• InChI Key： BRHSEZQRALFBOT-UHFFFAOYSA-N
• SMILES： OC1(CCC2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol (CAS No. 2229288-35-9)

1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol (CAS No. 2229288-35-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol.

The molecular structure of 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol is composed of a cyclopropane ring attached to an ethyl group, which is further substituted with a 3-methylpyridine moiety. The cyclopropane ring, known for its high ring strain and reactivity, contributes to the compound's unique chemical behavior. The 3-methylpyridine substituent, on the other hand, imparts significant electronic and steric effects, influencing the compound's interactions with biological targets.

Synthesis of 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol has been achieved through various methodologies. One common approach involves the reaction of a suitable cyclopropane precursor with a 3-methylpyridine derivative under carefully controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal catalysis and organocatalytic strategies. These improvements have facilitated the production of larger quantities of the compound for further research and development.

The biological activities of 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol have been extensively studied in various in vitro and in vivo models. Initial investigations have revealed that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have shown that 1-2-(3-methylpyridin-2-yl)ethylcyclopropan-1-ol possesses antioxidant and neuroprotective effects, which could be beneficial in managing neurodegenerative disorders.

In the context of drug discovery, 1-2-(3-methylpyridin-2-ylylethyl)cyclopropanol has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in disease progression, such as the NF-kB pathway and MAPK signaling. These findings suggest that 1-2-(3-methylpyridin-2-ylylethyl)cyclopropanol could serve as a valuable scaffold for the design of more potent and selective drugs.

The pharmacokinetic properties of 1-2-(3-methylpyridin-2-ylylethyl)cyclopropanol have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring optimal drug delivery and efficacy. Ongoing research is focused on optimizing these properties further through structural modifications and formulation strategies.

In conclusion, 1-2-(3-methylpyridin-2-ylylethyl)cyclopropanol (CAS No. 2229288-35-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. Continued efforts in understanding its mechanisms of action and optimizing its therapeutic potential will undoubtedly contribute to the advancement of new treatments for various diseases.